Cas no 38982-96-6 (L-Prolinamide,5-oxo-L-prolyl-L-histidyl-N,N-dimethyl- (9CI))

L-Prolinamide,5-oxo-L-prolyl-L-histidyl-N,N-dimethyl- (9CI) structure

38982-96-6 structure

Product Name:L-Prolinamide,5-oxo-L-prolyl-L-histidyl-N,N-dimethyl- (9CI)

CAS No:38982-96-6

Molecular Formula:C_₁₈H_₂₆N_₆O_₄

Molecular Weight:390.436843395233

CID:323237

L-Prolinamide,5-oxo-L-prolyl-L-histidyl-N,N-dimethyl- (9CI) Properties

Names and Identifiers

- L-Prolinamide,5-oxo-L-prolyl-L-histidyl-N,N-dimethyl- (9CI)
- A42845
- InChIKey： CFRSMCIYMCHMFG-IHRRRGAJSA-N
- Inchi： InChI=1S/C18H26N6O4/c1-23(2)18(28)14-4-3-7-24(14)17(27)13(8-11-9-19-10-20-11)22-16(26)12-5-6-15(25)21-12/h9-10,12-14H,3-8H2,1-2H3,(H,19,20)(H,21,25)(H,22,26)/t12-,13-,14-/m0/s1
- SMILES： O=C1N[C@H](C(N[C@H](C(N2CCC[C@H]2C(N(C)C)=O)=O)CC2N=CNC=2)=O)CC1

L-Prolinamide,5-oxo-L-prolyl-L-histidyl-N,N-dimethyl- (9CI) Related Literature

1. Engineering of porous π-stacked solids using mechanochemistry

Peter J. Nichols,Colin L. Raston,Jonathan W. Steed Chem. Commun., 2001, 1062-1063
2. EPR and affinity studies of mannose–TEMPO functionalized PAMAM dendrimers†

Lynn E. Samuelson,Karl B. Sebby,Eric D. Walter,David J. Singel,Mary J. Cloninger Org. Biomol. Chem., 2004,2, 3075-3079
3. Screening and authentication of herbal formulations based on microextraction-assisted voltammetry of microparticles†

Mariele Martini,Leandro Machado de Carvalho,Adela Blasco-Blasco,Antonio Doménech-Carbó Anal. Methods, 2015,7, 5740-5747
4. Acid-promoted cycloisomerizations of phenylallenes bearing acetalic functions at the ortho position: a stereocontrolled entry to indeno-fused dioxepanes, dioxocanes and thioanalogues†

Marta Marin-Luna,Angel Vidal,Delia Bautista,Raul-Angel Orenes,Mateo Alajarin Org. Biomol. Chem., 2015,13, 8420-8424
5. Catalytic asymmetric synthesis of 5-membered alicyclic α-quaternary β-amino acids via [3 + 2]-photocycloaddition of α-substituted acrylates†

Yuto Kimura,Daisuke Uraguchi,Takashi Ooi Org. Biomol. Chem., 2021,19, 1744-1747
6. Structural and chemical interplay between nano-active and encapsulation materials in a core–shell SnO2@MXene lithium ion anode system†

Peiran Wang,Yuantao Yan,Chi Cheng,Weimin Zhang,Dengke Zhou,Linsen Li,Xiaowei Yang,Xiao-Zhen Liao,Zi-Feng Ma,Yu-Shi He CrystEngComm, 2021,23, 368-377
7. Pyridine imines as ligands in luminescent iridium complexes†

David L. Davies,Francesco Lelj,Mark P. Lowe,Karl S. Ryder,Kuldip Singh,Shalini Singh Dalton Trans., 2014,43, 4026-4039
8. Using core-hole reference states for calculating X-ray photoelectron and emission spectra

Andreas Dreuw,Thomas Fransson Phys. Chem. Chem. Phys., 2022,24, 11259-11267
9. Copper-promoted oxidative-fluorination of arylphosphine under mild conditions†

Na Liu,Liu-Liang Mao,Bin Yang Chem. Commun., 2014,50, 10879-10882
10. Morphology adjustment of one dimensional CeO2 nanostructures via calcination and their composite with Au nanoparticles towards enhanced catalysis

Yunshi Liu,Hsueh-Shih Chen,Jia Li,Ping Yang RSC Adv., 2015,5, 37585-37591

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